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Compound of Interest

Compound Name:
4,6-Dichloro-2-(methylthio)-7H-

pyrrolo[2,3-D]pyrimidine

CAS No.: 90662-12-7

Cat. No.: B1581607

Get Quote

Substance: Sutilains (Proteolytic enzymes derived from Bacillus subtilis) CAS Registry

Number: 90662-12-7 Synonyms: Travase; Bacillus subtilis neutral proteinase; Protease, B.

subtilis.

Executive Summary: Sutilains is a potent mixture of proteolytic enzymes (primarily serine

proteases) extracted from Bacillus subtilis. While historically utilized in therapeutic wound

debridement for its ability to hydrolyze necrotic tissue, its primary utility in modern research lies

in protein hydrolysis, tissue dissociation, and peptide mapping.

Critical Safety Directive: The primary hazard of CAS 90662-12-7 is respiratory sensitization.

Unlike standard chemical toxins, the risk is immunogenic. Inhalation of aerosolized enzyme

dust can trigger Type I immediate hypersensitivity (IgE-mediated), leading to occupational

asthma. Strict aerosol containment is non-negotiable.

Part 2: Hazard Characterization & Toxicology
The Immunogenic Hazard Mechanism
Researchers often underestimate enzymes because they are "biological." However, Sutilains

acts as a high-molecular-weight antigen.
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Route of Entry: Inhalation of dust (lyophilized powder) or aerosols (mists).

Mechanism:

Sensitization: Initial exposure stimulates the production of specific IgE antibodies.

Elicitation: Subsequent exposure triggers mast cell degranulation, releasing histamine and

leukotrienes.

Outcome: Rhinitis, conjunctivitis, and occupational asthma.

Physico-Chemical Properties & Stability
Property Specification Operational Implication

Physical State Lyophilized Powder / Granules
High risk of aerosolization

during weighing.

Solubility Soluble in water/buffers

Dissolve gently; vigorous

shaking creates dangerous

aerosols.

Optimum pH 6.0 – 8.0

Unstable at extremes;

autolysis occurs rapidly in

solution.

Thermal Stability Unstable > 50°C
Store at 2–8°C (short term) or

-20°C (long term).

Incompatibility Oxidizers, Strong Acids

Inactivated by metal chelators

(EDTA) or serine protease

inhibitors (PMSF).

Part 3: Visualization of Safety Mechanisms
Figure 1: Enzyme Sensitization Pathway (Type I
Hypersensitivity)
This diagram illustrates why "just a little dust" is dangerous. It maps the biological cascade from

inhalation to anaphylactic response.
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Caption: Mechanism of occupational asthma induction via Sutilains inhalation. Note the

progression from sensitization to elicitation.

Part 4: Handling & Containment Protocols
Engineering Controls vs. PPE
Personal Protective Equipment (PPE) is the last line of defense. Engineering controls must be

primary.

Primary Barrier: Class II Biological Safety Cabinet (BSC) or a dedicated Fume Hood.

Respiratory Protection: If engineering controls fail or during spill cleanup, use a P3/N95

respirator. Surgical masks offer zero protection against enzyme allergens.

Skin Protection: Nitrile gloves (enzymes digest skin proteins, causing irritation/dermatitis).

Protocol: Safe Solubilization Workflow
Objective: Reconstitute lyophilized Sutilains without generating aerosols.

Step-by-Step Methodology:

Preparation:

Equilibrate buffer to 4°C (reduces autolysis).

Place balance inside the hood or use a localized exhaust if weighing powder.
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Weighing (The Critical Step):

Do not pour powder. Use a spatula to transfer to a pre-tared tube.

Why? Pouring creates a dust cloud invisible to the naked eye.

Solubilization:

Add buffer down the side of the vessel wall.

Action: Swirl gently or use a rolling mixer.

Prohibition: DO NOT VORTEX. Vortexing creates micro-aerosols that escape when the

tube is opened.

Deactivation of Waste:

Treat all tips and tubes with 10% bleach or autoclave before disposal to denature the

protease.

Figure 2: Safe Handling Workflow
Logical flow to minimize exposure during experimental setup.
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Caption: Operational workflow emphasizing aerosol reduction. Vortexing is identified as a

critical failure point.

Part 5: Emergency Response
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Inhalation: Remove victim to fresh air immediately.[1][2] If wheezing occurs, seek medical

attention (suspect anaphylaxis).

Skin Contact: Wash with copious water.[1][2][3][4][5] Do not scrub vigorously (mechanical

abrasion + protease = deeper irritation).

Eye Contact: Rinse for 15 minutes.[1] Proteases can damage the cornea rapidly.

Spill Cleanup:

Do not sweep dry powder (creates dust).

Cover with damp paper towels to suppress dust.

Wipe up carefully.[4]

Clean area with 10% bleach (sodium hypochlorite) to denature residual enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/23412.pdf
https://www.spectrumchemical.com/media/sds/T1442_AGHS.pdf
https://www.toyobo-global.com/seihin/xr/enzyme/safety/
https://www.flinnsci.com/sds_527-methylene-chloride/sds_527/
https://amfep.org/_library/_files/amfep-guide-on-safe-handling-of-enzymes-updated-in-2013.pdf
https://www.amano-enzyme.com/assets/pdf/quality/handling_guide_en.pdf
https://www.enzymetechnicalassociation.org/wp-content/uploads/2017/11/Working-Safely-with-Enzymes-Nov2017-English.pdf
https://www.enzymetechnicalassociation.org/enzymes/safe-handling-enzymes/
https://www.benchchem.com/product/b1581607/docs#part-1-substance-identity-executive-summary
https://www.benchchem.com/product/b1581607/docs#part-1-substance-identity-executive-summary
https://www.benchchem.com/product/b1581607/docs#part-1-substance-identity-executive-summary
https://www.benchchem.com/product/b1581607/docs#part-1-substance-identity-executive-summary
https://www.benchchem.com/product/b1581607?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581607?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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